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Olorofim Susceptibility Profiles for Fusarium Species

Experimental data consistently shows that olerofim activity against Fusarium is species-complex-specific.
The F. solani Species Complex (FSSC) demonstrates significantly higher MICs compared to the F. fujikuroi
Species Complex (FFSC) and the F. oxysporum Species Complex (FOSC).

The table below summarizes key in vitro findings from recent studies:

Fusarium Key Findings and
. Reported MIC .
Species . Geometric Mean MIC (GM Source Study Context
Range/Ratio

Complex MIC)

General 0.015to >16 GM MIC for 253 isolates: Multi-locus study of 253

Fusarium spp. pg/mL [1] 0.581 pg/mL [1]. Activity is clinical/environmental
"moderate” and species- isolates [1].
specific [2].

*F. solani* Often >1 pg/mL GM MIC >4 pg/mL [3]. Various in vitro susceptibility

Species Complex  to >4 pg/mL [3] Consistently demonstrates studies [1] [3].

(FSSC) [1] the highest MICs among

complexes [1].
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Fusarium Key Findings and

) Reported MIC )
Species . Geometric Mean MIC (GM Source Study Context

Range/Ratio

Complex MIC)
*F. oxysporum* 0.03 - 0.5 pg/mL GM MIC 0.515 pg/mL [3]. Evaluation of 45 clinical
Species Complex  (50% inhibition) Demonstrates greater FOSC isolates [4].
(FOSC) [4] susceptibility than FSSC [1].
*F. fujikuroi* Lower MICs than Demonstrates greater Comparative analysis within
Species Complex  FSSC [1] potency (lower MICs) a large isolate collection [1].
(FFSC) compared to FSSC [1].

Troubleshooting Guide: Addressing High Olorofim
MICs

If your experiments reveal high olerofim MICs for a Fusarium isolate, follow this systematic approach to

interpret your results.

Confirm Species-Level Identification

e The Issue: Reporting results at the genus level (Fusarium spp.) is insufficient. High MIC is an intrinsic
characteristic of the FSSC, and misidentification can lead to incorrect interpretation.
¢ The Solution: Implement robust species-level identification.
o Recommended Protocol: Use Multi-Locus Sequence Typing (MLST). The most common
and reliable method involves sequencing and analyzing loci such as:
= Translation Elongation Factor 1-alpha (TEF1a) [4] [3]
= RNA Polymerase Il largest subunit (RPB1) [1]
= RNA Polymerase Il second largest subunit (RPB2) [1] [4]
o Action: If you have only genus-level identification, re-characterize your isolate using these
genetic markers to confirm it belongs to the FSSC.

Adhere to Standardized Susceptibility Testing Methods
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e The Issue: Inconsistent methodologies can lead to variable MIC results that are not comparable
across studies.
¢ The Solution: Strictly follow recognized standard guidelines.
o Recommended Protocol: The CLSI M38 (3rd Edition or later) broth microdilution method is
widely used in recent studies [1] [5].
o Key Steps:
= Prepare inoculum from fresh cultures (e.g., on potato dextrose agar) [1].
= Adjust spore suspension to a specific optical density (e.g., OD~530~ 0.09-0.17
depending on species) [5].
= Use RPMI-1640 as the test medium [1] [5].
= Employ a defined olorofim concentration range (e.g., serial two-fold dilutions) [1].
o Quality Control: Include quality control strains as specified by CLSI guidelines to ensure the
accuracy of your test results [5].

Interpret Results with Clinical Context

e The Issue: A high MIC for an FSSC isolate may be interpreted as a technical failure, but it is often an
expected biological finding.
¢ The Solution: Contextualize your in vitro data.

o For FSSC Isolates: A high MIC (>4 ug/mL) is the norm. Conclude that the isolate has reduced
susceptibility or is non-wildtype to olorofim [3]. Consider olorofim a lower priority treatment
candidate for this specific infection.

o For Non-FSSC Isolates (e.g., FOSC): A low MIC (e.g., < 0.5 pg/mL) indicates in vitro
susceptibility [4]. This supports further investigation of olorofim as a potential treatment
option.

Experimental Workflow for Characterizing Olorofim
Susceptibility

The following diagram illustrates the key steps for conducting and interpreting olorefim susceptibility

testing for Fusarium isolates:
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Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism behind the intrinsic reduced susceptibility of F. solani to
olorofim? While the exact mechanism is still an area of research, it is hypothesized that intrinsic differences
in the drug target (dihydroorotate dehydrogenase, DHODH) or in cellular pathways among Fusarium species

complexes may be responsible [2]. This is a focus of ongoing investigation.

Q2: My F. solani isolate shows an intermediate MIC. How should this be interpreted? Some variability

within a species complex is normal. The critical point is the consistent trend showing FSSC has significantly
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higher MICs than other complexes [1] [3]. Categorize your isolate based on its species complex membership

and compare its MIC to the established ranges for that complex, rather than to an absolute breakpoint.

Q3: Are there any other antifungals with better activity against F. solani? Fusarium species are
notoriously multidrug-resistant. Current guidelines may suggest voriconazole or amphotericin B, but these
also have limited effectiveness [1]. The search for more effective treatments against resistant pathogens like

FSSC is precisely why novel antifungals like olorofim are being developed [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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